3-(2-([7-([3-(3-HYDROXY-3-OXOPROPYL)-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-4,4A,5,6-TETRAHYDRO-2(3H
3-(2-([7-([3-(3-HYDROXY-3-OXOPROPYL)-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-4,4A,5,6-TETRAHYDRO-2(3H
Brand Name:
Vulcanchem
CAS No.:
170153-80-7
VCID:
VC0071803
InChI:
InChI=1S/C32H30N2O4S2/c35-31(36)13-15-33-25-5-1-3-7-27(25)39-29(33)19-21-9-11-23-12-10-22(18-24(23)17-21)20-30-34(16-14-32(37)38)26-6-2-4-8-28(26)40-30/h1-8,17-20,23H,9-16H2,(H-,35,36,37,38)
SMILES:
C1CC(=CC2=CC(=CC3=[N+](C4=CC=CC=C4S3)CCC(=O)O)CCC21)C=C5N(C6=CC=CC=C6S5)CCC(=O)[O-]
Molecular Formula:
C32H30N2O4S2
Molecular Weight:
570.722
3-(2-([7-([3-(3-HYDROXY-3-OXOPROPYL)-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-4,4A,5,6-TETRAHYDRO-2(3H
CAS No.: 170153-80-7
Main Products
VCID: VC0071803
Molecular Formula: C32H30N2O4S2
Molecular Weight: 570.722
![3-(2-([7-([3-(3-HYDROXY-3-OXOPROPYL)-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-4,4A,5,6-TETRAHYDRO-2(3H - 170153-80-7](/images/no_structure.jpg)
| CAS No. | 170153-80-7 |
|---|---|
| Product Name | 3-(2-([7-([3-(3-HYDROXY-3-OXOPROPYL)-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-4,4A,5,6-TETRAHYDRO-2(3H |
| Molecular Formula | C32H30N2O4S2 |
| Molecular Weight | 570.722 |
| IUPAC Name | 3-[2-[[7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate |
| Standard InChI | InChI=1S/C32H30N2O4S2/c35-31(36)13-15-33-25-5-1-3-7-27(25)39-29(33)19-21-9-11-23-12-10-22(18-24(23)17-21)20-30-34(16-14-32(37)38)26-6-2-4-8-28(26)40-30/h1-8,17-20,23H,9-16H2,(H-,35,36,37,38) |
| Standard InChIKey | SBANQNGUQQOPFU-UHFFFAOYSA-N |
| SMILES | C1CC(=CC2=CC(=CC3=[N+](C4=CC=CC=C4S3)CCC(=O)O)CCC21)C=C5N(C6=CC=CC=C6S5)CCC(=O)[O-] |
| Last Modified | Aug 20 2021 |
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